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Introduction
D-erythro-sphingosyl phosphoinositol, also known as sphingosine-1-phosphate (S1P), is a

bioactive signaling lipid involved in a multitude of cellular processes, including cell growth,

proliferation, survival, and migration.[1][2] Its role in various physiological and pathological

conditions, such as cancer, inflammation, and autoimmune diseases, has made it a significant

target for drug discovery and development.[3][4] Accurate and robust quantification of S1P in

biological matrices is crucial for understanding its function and for the development of novel

therapeutics. This application note provides a detailed protocol for the sensitive and specific

quantification of D-erythro-sphingosyl phosphoinositol using liquid chromatography-tandem

mass spectrometry (LC-MS/MS), a powerful analytical technique for sphingolipid analysis.[5][6]

[7]

Signaling Pathway of Sphingosine-1-Phosphate
(S1P)
S1P is generated from sphingosine through the action of sphingosine kinases (SphK1 and

SphK2).[2] It can be dephosphorylated back to sphingosine by S1P phosphatases or

irreversibly cleaved by S1P lyase.[3][8] S1P exerts its effects by binding to a family of five G
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protein-coupled receptors (GPCRs), designated S1P1-5, on the cell surface, initiating

downstream signaling cascades that regulate diverse cellular functions.[3][8] The balance

between intracellular levels of S1P and its precursor, ceramide, is often referred to as the

"sphingolipid rheostat" and is critical in determining cell fate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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